Methyl 2-(4-bromoanilino)-4-(4-chlorophenyl)-4-oxo-2-butenoate

• Molecular Formula: C17H13BrClNO3
• Molecular Weight: 394.6 g/mol
• IUPAC Name: methyl (Z)-2-(4-bromoanilino)-4-(4-chlorophenyl)-4-oxobut-2-enoate
• InChI: InChI=1S/C17H13BrClNO3/c1-23-17(22)15(20-14-8-4-12(18)5-9-14)10-16(21)11-2-6-13(19)7-3-11/h2-10,20H,1H3/b15-10-
• InChI Key: KNXIIXYUJXLYPC-GDNBJRDFSA-N
• Isomeric SMILES: COC(=O)/C(=C/C(=O)C1=CC=C(C=C1)Cl)/NC2=CC=C(C=C2)Br
• SMILES: COC(=O)C(=CC(=O)C1=CC=C(C=C1)Cl)NC2=CC=C(C=C2)Br

Description

Methyl 2-(4-bromoanilino)-4-(4-chlorophenyl)-4-oxo-2-butenoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that is used in research laboratories to study its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits. In

Mechanism of Action

The mechanism of action of Methyl 2-(4-bromoanilino)-4-(4-chlorophenyl)-4-oxo-2-butenoate is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and proteins by binding to their active sites. This inhibition can lead to a variety of biochemical and physiological effects, including changes in cellular signaling pathways, gene expression, and protein synthesis.
Biochemical and Physiological Effects
Methyl 2-(4-bromoanilino)-4-(4-chlorophenyl)-4-oxo-2-butenoate has been shown to have a variety of biochemical and physiological effects. Studies have demonstrated that this compound can inhibit the activity of enzymes such as tyrosine kinases, which are involved in cellular signaling pathways. This inhibition can lead to changes in gene expression and protein synthesis, which can ultimately affect cellular function. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for drug discovery research.

Advantages and Limitations for Lab Experiments

Methyl 2-(4-bromoanilino)-4-(4-chlorophenyl)-4-oxo-2-butenoate has several advantages for lab experiments. It is a synthetic compound that can be easily produced in large quantities with high purity and yield. This makes it an ideal tool compound for studying the mechanism of action of various enzymes and proteins. Additionally, this compound has been shown to have low toxicity, making it safe for use in cell culture and animal studies.
However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, this compound may have off-target effects on other enzymes and proteins, which can complicate data interpretation.

Future Directions

There are several future directions for research on Methyl 2-(4-bromoanilino)-4-(4-chlorophenyl)-4-oxo-2-butenoate. One area of interest is in drug discovery research, where this compound could be further studied as a potential therapeutic candidate for various diseases such as cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cellular signaling pathways. Finally, this compound could also be used as a tool compound to investigate the structure and function of various enzymes and proteins.

Synthesis Methods

The synthesis of Methyl 2-(4-bromoanilino)-4-(4-chlorophenyl)-4-oxo-2-butenoate involves the reaction of 4-bromoaniline and 4-chlorocinnamaldehyde in the presence of a base catalyst such as potassium carbonate. The resulting product is then treated with methyl chloroformate to obtain the final product. This synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

Methyl 2-(4-bromoanilino)-4-(4-chlorophenyl)-4-oxo-2-butenoate has been extensively studied for its potential applications in various fields of research. It has been used as a tool compound to investigate the mechanism of action of various enzymes and proteins. It has also been used in drug discovery research to identify potential therapeutic targets and drug candidates. Additionally, this compound has been used in the field of biochemistry to study the structure and function of proteins and enzymes.